Cas no 105-13-5 (4-Methoxybenzyl alcohol)

• Product Name: 4-Methoxybenzyl alcohol
• CAS No: 105-13-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00004653
• CID: 35315
• PubChem ID: 7738
• Update Time: 2025-12-16

4-Methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)methanol
• p-Anise Alcohol
• p-Anisyl alcohol
• 4-Methoxybenzyl alcohol
• Anis
• alcohol
• Anisy
• Anisi
• Benzenemethanol, 4-methoxy-
• 4-ANISE ALCOHOL
• 4-ANISYL ALCOHOL
• 4-ANISIC ALCOHOL
• ANISYL ALCOHOL
• ANISIC ALCOHOL
• ANISE ALCOHOL
• ANIS ALCOHOL
• METHOXYBENZYL ALCOHOL
• METHOXYBENZYLALCOHOL(4-)
• FEMA 2099
• 4-methoxy-benzenemethano
• 4-Methoxybenzenemethanol
• 4-methoxy-Benzenemethanol
• p-methoxy-benzyl alcohol
• 4-Methoxybenzyl alcohol
• 4-Methoxybenzyl Alco
• 2-Amin
• 4,6-DIHYDROXY-2-METHYLPYRIMIDINE
• 4-hydroxymethyl-1-methoxybenzene
• 4-MeO-C6H4CH2OH
• 4-methoxybenzothiazole-2-ylamine
• 4-methoxy-benzylalcohol
• 4-Methoxyphenol
• 4-METHOXYPHENYLMETHANOL
• ANISALKOHOL
• Anysyl alcohol
• p-Anisalcohol
• p-anisolalcohol

• MDL： MFCD00004653
• Inchi： 1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3
• InChI Key： MSHFRERJPWKJFX-UHFFFAOYSA-N
• SMILES： COC1C=CC(CO)=CC=1
• BRN： 636654

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Colorless or light yellow liquid or solid.
• Density: 1.113 g/mL at 25 °C(lit.)
• Melting Point: 22-25 °C (lit.)
• Boiling Point: 259 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.544(lit.)
• PH: 6.3 (10g/l, H2O, 20℃)
• Solubility: alcohol: freely soluble
• Water Partition Coefficient: Insoluble
• PSA: 29.46000
• LogP: 1.18750
• Solubility: It is easily soluble in ethanol and diethyl ether and almost insoluble in water.
• Merck: 665
• FEMA: 2099 | ANISYL ALCOHOL
• Color/Form: 2000 μg/mL in methanol

4-Methoxybenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DO8925000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-S36
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.2 ml/kg (Woodart)
• Explosive Limit：0.9-7.3%(V)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Natural Products and Extracts Flavors and Fragrances Fragrance
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 4-Methoxybenzyl alcohol

Professional Introduction to 4-Methoxybenzyl Alcohol (CAS No. 105-13-5)

4-Methoxybenzyl alcohol, with the chemical formula C₈H₁₀O₂ and CAS number 105-13-5, is a versatile organic compound widely utilized in the pharmaceutical and chemical industries. This compound, also known as p-anisyl alcohol, is a member of the benzyl alcohol family and is characterized by its methoxy substituent at the para position of the benzene ring. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The significance of 4-methoxybenzyl alcohol in modern chemistry cannot be overstated. It serves as a crucial building block in the development of pharmaceuticals, particularly in the synthesis of esters and amides that are integral to drug formulations. The compound's ability to act as a protecting group for hydroxyl groups has made it indispensable in peptide synthesis and other biochemical applications.

In recent years, research has highlighted the role of 4-methoxybenzyl alcohol in medicinal chemistry, especially in the design of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of antiviral and anti-inflammatory compounds. The methoxy group enhances the lipophilicity of the molecule, improving its bioavailability and membrane permeability, which are critical factors in drug development.

One of the most compelling applications of CAS No. 105-13-5 is in the field of drug delivery systems. Researchers have explored its use as a solvent and stabilizer in pharmaceutical formulations, particularly in transdermal patches and oral medications. Its compatibility with various solvents and its ability to form stable complexes with active pharmaceutical ingredients (APIs) make it an attractive choice for enhancing drug stability and efficacy.

The chemical properties of p-anisyl alcohol also make it valuable in organic synthesis. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor its structure for specific applications. For example, it can be converted into halogenated derivatives or used in cross-coupling reactions to construct more complex molecules.

In addition to its pharmaceutical applications, 4-methoxybenzyl alcohol finds use in the flavor and fragrance industry. Its aromatic nature contributes to a pleasant scent profile, making it a component in perfumes, soaps, and other cosmetic products. The compound's stability under various conditions further enhances its appeal for industrial use.

The latest advancements in synthetic chemistry have expanded the applications of CAS No. 105-13-5. Researchers are now exploring its potential in green chemistry initiatives, where its biodegradability and low toxicity profile make it an environmentally friendly alternative to traditional solvents. This aligns with global efforts to develop sustainable practices in chemical manufacturing.

The role of p-anisyl alcohol in drug discovery continues to evolve with emerging technologies. High-throughput screening methods have identified new derivatives of this compound as potential candidates for treating neurological disorders and cancer. The methoxy group's ability to modulate enzyme activity has been particularly noteworthy, leading to innovative therapeutic strategies.

In conclusion, 4-methoxybenzyl alcohol is a multifaceted compound with broad applications across multiple industries. Its versatility as a synthetic intermediate, solvent, and stabilizer underscores its importance in modern chemistry. As research progresses, new uses for this compound are likely to emerge, further solidifying its role as a cornerstone of pharmaceutical and chemical innovation.